Cas no 2137980-47-1 (1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137980-47-1
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 6470787
• PubChem ID: 165846811
• Update Time: 2025-05-25

1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• 1-[(3-chloropyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• 2137980-47-1
• EN300-1114112

• Inchi： 1S/C8H8ClN5/c9-6-2-1-3-11-7(6)4-14-5-8(10)12-13-14/h1-3,5H,4,10H2
• InChI Key： XDGCAJCZZOIJQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 209.0468230g/mol
• Monoisotopic Mass: 209.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137980-47-1)

The compound 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137980-47-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This heterocyclic compound combines a chloropyridine moiety with a 1,2,3-triazole ring, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science.

One of the most frequently asked questions about this compound is: "What are the potential applications of 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine?" Current research suggests that this molecule may serve as a valuable building block for the development of novel pharmaceutical intermediates or crop protection agents. Its structural characteristics, particularly the presence of both chloropyridine and triazole functionalities, make it a versatile scaffold for further chemical modifications.

From a synthetic chemistry perspective, the CAS 2137980-47-1 compound represents an interesting case study in click chemistry applications. The 1,2,3-triazole ring system, formed through azide-alkyne cycloaddition reactions, has become increasingly important in drug discovery due to its stability and ability to participate in hydrogen bonding. This has led to growing interest in "triazole-containing compounds in medicinal chemistry" as evidenced by recent search trends in scientific databases.

The chloropyridine component of this molecule also contributes significantly to its potential utility. Pyridine derivatives are known for their wide-ranging biological activities, and the specific 3-chloropyridin-2-yl substitution pattern in this compound may offer unique electronic and steric properties. Researchers investigating "chloropyridine derivatives as bioactive molecules" have shown particular interest in this structural motif.

In terms of physical-chemical properties, 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine typically appears as a solid at room temperature with moderate solubility in common organic solvents. These characteristics make it suitable for various chemical transformations and formulation development processes. The compound's stability profile and handling requirements are frequently searched topics among laboratory professionals working with similar structures.

The growing importance of nitrogen-containing heterocycles in modern chemistry has further elevated the relevance of this compound. As evidenced by recent publications and patent filings, molecules combining pyridine and triazole rings continue to attract attention for their potential in addressing current challenges in drug discovery and agrochemical development.

Quality control and analytical characterization of CAS 2137980-47-1 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. The search term "analytical methods for triazole derivatives" reflects the ongoing need for reliable characterization protocols in this chemical space.

From a regulatory standpoint, while 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine is not currently classified as a controlled substance, proper handling procedures should always be followed in laboratory settings. This aligns with the broader scientific community's emphasis on "responsible chemical research practices" and "laboratory safety protocols," both of which are trending topics in professional forums and training programs.

The commercial availability of CAS 2137980-47-1 through specialty chemical suppliers has facilitated its adoption in various research programs. However, scientists often search for information on "custom synthesis of triazole-pyridine hybrids" to explore structural variants or scaled-up production methods. This reflects the compound's role as a starting point for further chemical exploration.

In conclusion, 1-(3-chloropyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire research into novel bioactive compounds and functional materials, making it a compound worth watching in coming years.